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MCC-134 Data Acquisition Technical Support
Center
This technical support center provides troubleshooting guides and frequently asked questions

(FAQs) to help researchers, scientists, and drug development professionals address

temperature spike issues when using the MCC-134 data acquisition HAT with a Raspberry Pi.

Troubleshooting Guides
Issue: Sudden and Unexpected Temperature Spikes
This guide will walk you through a systematic approach to identifying and resolving sudden,

short-duration increases in your temperature readings.

Step 1: Initial Assessment

Before diving into complex troubleshooting, perform a quick check of the physical setup and

data.
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Question Action

Is the spike a single, anomalous point or a

sustained increase?

Review your logged data to determine the

duration of the spike.

Did the spike correlate with any external event?

Check for any changes in the lab environment

that occurred at the time of the spike (e.g.,

turning on other equipment).

Is the issue affecting one or multiple

thermocouple channels?

If multiple channels are affected, the cause is

likely environmental or related to the data

acquisition system itself.

Step 2: Diagnostic Workflow

Follow this workflow to systematically diagnose the root cause of the temperature spikes.
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Caption: A step-by-step workflow for troubleshooting temperature spikes.

Step 3: Detailed Troubleshooting Procedures

A. Verify Thermocouple Connections

Loose or improper connections are a frequent cause of erratic readings.

Procedure:
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Power down the Raspberry Pi and MCC-134.

Inspect the screw terminals on the MCC-134. Ensure that the thermocouple wires are

securely fastened.

Verify the polarity of the connection. For most thermocouples, the red wire is the negative

lead.[1] Reversing the polarity will lead to incorrect temperature readings when the

temperature changes.[1]

If using thermocouple extension wires, ensure they are of the correct type and that the

connection points are clean and secure.

B. Analyze Environmental Factors

The MCC-134 can be sensitive to its operating environment.[2][3]

Procedure:

Electromagnetic Interference (EMI): Identify potential sources of EMI near your setup. This

can include motors, fluorescent lights, and other laboratory equipment.[4]

Mitigation: Move the MCC-134 and thermocouple wiring away from these sources. Use

shielded thermocouple wires to minimize interference.[4]

Airflow and Ambient Temperature: Sudden changes in airflow or ambient temperature can

cause temperature fluctuations.[2][3]

Mitigation: Position your setup away from vents, doorways, or equipment that cycles on

and off, producing heat.[3][5] A steady, gentle airflow can help dissipate heat and reduce

errors.[2][3][5]

Ground Loops: Multiple ground points in your setup can create ground loops, which induce

noise in the thermocouple circuit.[4][6]

Mitigation: Ensure your system is grounded at a single point.[6]

C. Investigate the Raspberry Pi
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The Raspberry Pi itself can be a source of heat and electrical noise.

Procedure:

Processor Load: High CPU load on the Raspberry Pi can increase its temperature, which

can affect the accuracy of the MCC-134's cold junction compensation.[2][3][5] Running a

program that fully loads all 4 cores on the Raspberry Pi processor can raise the

temperature of the processor above 70 °C.[2][3][5] Running a program that only loads 1

core will operate approximately 20 °C cooler.[2][3][5]

Mitigation: Optimize your data acquisition script to be as efficient as possible. Close any

unnecessary programs running on the Raspberry Pi.

HAT Stacking: If you are using multiple HATs, the position of the MCC-134 is important.

Mitigation: Place the MCC-134 as the furthest HAT from the Raspberry Pi to minimize

heat transfer from the processor.[2][3][5]

D. Inspect the Thermocouple Sensor

A damaged or faulty thermocouple can produce erroneous readings. The MCC-134 is equipped

with open-thermocouple detection (OTD) to help identify broken or disconnected

thermocouples.[5][7][8][9]

Procedure:

Visually inspect the entire length of the thermocouple wire for any signs of damage, such

as frayed insulation or kinks.

Check the thermocouple junction for any signs of corrosion or physical damage.

If you suspect the thermocouple is faulty, replace it with a known good sensor to see if the

issue persists.

Frequently Asked Questions (FAQs)
Q1: What is the MCC-134 and what is it used for?
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The MCC-134 is a thermocouple measurement Hardware Attached on Top (HAT) designed for

use with a Raspberry Pi.[5][10][11] It provides four isolated thermocouple inputs, allowing for

professional-grade temperature measurements in a variety of research and development

applications.[3][7][11] It features a 24-bit A/D converter for high-resolution readings.[7][10][11]

Q2: What could be causing my temperature readings to suddenly spike?

Sudden temperature spikes can be caused by a variety of factors, which can be broadly

categorized as either environmental or system-related.

Category Potential Causes

Environmental

Electromagnetic Interference (EMI) from nearby

equipment, sudden changes in ambient

temperature or airflow, ground loops.[2][3][4][6]

System-Related

Loose or reversed thermocouple connections,

high Raspberry Pi CPU load, incorrect HAT

stacking, damaged thermocouple sensor.[1][2]

[3]

Sensor-Related
Damaged or degraded thermocouple wires,

corrosion at the thermocouple junction.

Q3: How does the Raspberry Pi's processor temperature affect the MCC-134?

The Raspberry Pi's processor generates heat, especially under high load.[2][3] This heat can

radiate to the MCC-134, affecting the accuracy of its cold junction compensation (CJC)

sensors.[2][3] The MCC-134 has three high-resolution CJC sensors to accurately measure the

temperature of the screw terminals where the thermocouples connect.[5][8] However,

significant temperature gradients across the board can still introduce errors.[2][3]
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Caption: The influence of Raspberry Pi CPU heat on MCC-134 measurements.

Q4: What is "open-thermocouple detection"?

Open-thermocouple detection (OTD) is a feature of the MCC-134 that allows it to detect if a

thermocouple has become disconnected or if the wire has broken.[5][7][8][9] This is a valuable

diagnostic tool that can help you quickly identify sensor hardware problems.

Q5: What are some best practices to ensure accurate temperature measurements with the

MCC-134?

To achieve the most accurate and stable readings, consider the following best practices:
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Best Practice Rationale

Minimize Raspberry Pi CPU Load

Reduces heat generated by the processor,

improving cold junction compensation accuracy.

[2][3][5]

Ensure Steady Airflow

Helps to dissipate heat and maintain a stable

thermal environment around the MCC-134.[2][3]

[5]

Position MCC-134 Away from Pi in a Stack
Minimizes direct heat transfer from the

Raspberry Pi's processor.[2][3][5]

Use Shielded Thermocouple Wires
Reduces the impact of electromagnetic

interference (EMI) on your measurements.[4]

Ensure a Single Ground Point
Prevents ground loops that can introduce

electrical noise into the thermocouple circuit.[6]

Regularly Inspect Connections and Wires

Proactively identifies potential issues like loose

connections or damaged wires before they

affect your data.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. dataloggerinc.com [dataloggerinc.com]

2. TechTip: Measuring Thermocouples with Raspberry Pi® and the MCC 134 – Digilent Blog
[digilent.com]

3. Measuring Thermocouples | MCC 134 and Raspberry Pi | DesignSpark [rs-online.com]

4. NOISE REDUCTION TIPS FOR THERMOCOUPLE MEASUREMENTS - News
[geocorpinc.com]

5. idm-instrumentos.es [idm-instrumentos.es]

Troubleshooting & Optimization

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 8 / 9 Tech Support

https://digilent.com/blog/techtip-measuring-thermocouples-with-raspberry-pi-and-the-mcc-134/
https://www.rs-online.com/designspark/measuring-thermocouples-with-the-mcc-134-and-raspberry-pi
https://idm-instrumentos.es/wp-content/uploads/2020/04/DS-MCC-134.pdf
https://digilent.com/blog/techtip-measuring-thermocouples-with-raspberry-pi-and-the-mcc-134/
https://www.rs-online.com/designspark/measuring-thermocouples-with-the-mcc-134-and-raspberry-pi
https://idm-instrumentos.es/wp-content/uploads/2020/04/DS-MCC-134.pdf
https://digilent.com/blog/techtip-measuring-thermocouples-with-raspberry-pi-and-the-mcc-134/
https://www.rs-online.com/designspark/measuring-thermocouples-with-the-mcc-134-and-raspberry-pi
https://idm-instrumentos.es/wp-content/uploads/2020/04/DS-MCC-134.pdf
https://www.geocorpinc.com/news/archive/noise-reduction-tips-for-thermocouple-measurements/
https://www.jumo.group/pl/en/about-us/blog/thermocouple-errors
https://www.benchchem.com/product/b10825966?utm_src=pdf-custom-synthesis
https://dataloggerinc.com/resource-article/troubleshooting-thermocouple-wiring/
https://digilent.com/blog/techtip-measuring-thermocouples-with-raspberry-pi-and-the-mcc-134/
https://digilent.com/blog/techtip-measuring-thermocouples-with-raspberry-pi-and-the-mcc-134/
https://www.rs-online.com/designspark/measuring-thermocouples-with-the-mcc-134-and-raspberry-pi
https://www.geocorpinc.com/news/archive/noise-reduction-tips-for-thermocouple-measurements/
https://www.geocorpinc.com/news/archive/noise-reduction-tips-for-thermocouple-measurements/
https://idm-instrumentos.es/wp-content/uploads/2020/04/DS-MCC-134.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b10825966?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


6. 15 Most common thermocouple problems and solutions [COMPLETE GUIDE]
[jumo.group]

7. MCC 134: Thermocouple Measurement DAQ HAT for Raspberry Pi® - Digilent
[digilent.com]

8. jensentools.com [jensentools.com]

9. MCC134 Thermocouple Measurement DAQ HAT - Digilent | DigiKey [digikey.be]

10. Tech Brief: Environmental Effects on Thermocouples | Electronics Cooling [electronics-
cooling.com]

11. What factors affect the accuracy of thermocouple cold junction temperature
compensation? - Knowledge [superbheating.com]

To cite this document: BenchChem. [Dealing with temperature spikes in MCC-134 data
acquisition]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b10825966#dealing-with-temperature-spikes-in-mcc-
134-data-acquisition]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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